Cas no 1342369-98-5 (3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine
• CAS No: 1342369-98-5
• MF: C₇H₅BrN₂OS
• MW: 245.096399068832
• CID: 6021317
• PubChem ID: 63798837
• Update Time: 2025-06-08

3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(3-bromo-2-thienyl)-
• 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine
• 3-(3-Bromothiophen-2-yl)isoxazol-5-amine
• 1342369-98-5
• AKOS013110768
• EN300-1910344
• CS-0283696

• Inchi： 1S/C7H5BrN2OS/c8-4-1-2-12-7(4)5-3-6(9)11-10-5/h1-3H,9H2
• InChI Key： FGMLKWYQYCYDIT-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2SC=CC=2Br)=N1

Computed Properties

• Exact Mass: 243.93060g/mol
• Monoisotopic Mass: 243.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.767±0.06 g/cm3(Predicted)
• Boiling Point: 408.0±45.0 °C(Predicted)
• pka: -2.34±0.10(Predicted)

Additional information on 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine

Introduction to 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine (CAS No. 1342369-98-5)

3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that integrates a thiophene ring with an oxazole moiety. This structural configuration imparts distinctive chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents. The compound's molecular formula and CAS number (1342369-98-5) provide a precise identifier, facilitating its systematic study and application in synthetic chemistry and drug discovery.

The 3-bromothiophen-2-yl substituent in the molecule is particularly noteworthy, as it introduces a bromine atom into the thiophene ring. This halogenation enhances the electrophilicity of the thiophene, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

The oxazole ring, positioned at the 5-position relative to the amine group, contributes to the compound's overall pharmacological potential. Oxazoles are heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their presence in numerous bioactive natural products and synthetic drugs. The presence of both a bromothiophene and an oxazole moiety in 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine suggests a versatile platform for exploring various pharmacological targets.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular docking studies have been employed to evaluate the interactions of 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine with different protein targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. These studies have highlighted its potential as a lead compound for further optimization.

In the context of drug development, the synthesis of 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine has been refined through multi-step organic transformations. Key synthetic strategies involve cyclization reactions to form the oxazole core, followed by bromination of the thiophene ring. The introduction of the amine group at the 5-position of the oxazole ring is typically achieved through nucleophilic substitution reactions.

The compound's applicability extends beyond pharmaceuticals into materials science and agrochemicals. For instance, its structural motifs can be incorporated into organic semiconductors or ligands for metal-catalyzed reactions. The bromine substituent also makes it a candidate for polymer modification, where it can serve as a cross-linking agent or a site for further functionalization.

Current research is exploring derivatives of 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amine to enhance its bioavailability and therapeutic efficacy. Modifications such as halogen exchange or introduction of additional heterocycles have shown promise in preclinical studies. These modifications aim to fine-tune the compound's pharmacokinetic profile while maintaining its core pharmacological activity.

The role of 1,2-oxazol derivatives in medicinal chemistry cannot be overstated. They exhibit diverse biological activities ranging from antimicrobial to anti-inflammatory effects. The oxazole ring's ability to engage with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive component in drug design. In 3-(3-bromothiophen-2-yl)-1,2-oxazol-5-amino, this potential is augmented by the presence of other functional groups that can modulate its interaction with biological systems.

The synthesis and characterization of 3-(3-bromothiophen-2-yli)-1,2-oxyzol 5-amino (CAS No. 1342369 98 5) have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the compound's structure and purity, ensuring its suitability for subsequent biological evaluations.

In conclusion, 3-(3-bromothiophen 2 yl) 1 2 oxazol 5 amine represents a promising intermediate in pharmaceutical research with multifaceted applications. Its unique structural features and synthetic accessibility position it as a valuable building block for developing innovative therapeutic strategies against various diseases.